Cas no 1172508-72-3 (methyl 4-{2-(1,3-benzothiazol-2-yl)-2H,4H,5H,6H-cyclopentacpyrazol-3-ylcarbamoyl}benzoate)

• Product Name: methyl 4-{2-(1,3-benzothiazol-2-yl)-2H,4H,5H,6H-cyclopentacpyrazol-3-ylcarbamoyl}benzoate
• CAS No: 1172508-72-3
• MF: C₂₂H₁₈N₄O₃S
• MW: 418.468323230743
• CID: 6361314
• PubChem ID: 44117930
• Update Time: 2025-10-30

methyl 4-{2-(1,3-benzothiazol-2-yl)-2H,4H,5H,6H-cyclopentacpyrazol-3-ylcarbamoyl}benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-{2-(1,3-benzothiazol-2-yl)-2H,4H,5H,6H-cyclopentacpyrazol-3-ylcarbamoyl}benzoate
• SR-01000922290
• methyl 4-{[2-(1,3-benzothiazol-2-yl)-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl]carbamoyl}benzoate
• VU0641913-1
• 1172508-72-3
• F5323-0573
• SR-01000922290-1
• methyl 4-[[2-(1,3-benzothiazol-2-yl)-5,6-dihydro-4H-cyclopenta[c]pyrazol-3-yl]carbamoyl]benzoate
• methyl 4-((2-(benzo[d]thiazol-2-yl)-2,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)carbamoyl)benzoate
• AKOS024506831

• Inchi： 1S/C22H18N4O3S/c1-29-21(28)14-11-9-13(10-12-14)20(27)24-19-15-5-4-7-16(15)25-26(19)22-23-17-6-2-3-8-18(17)30-22/h2-3,6,8-12H,4-5,7H2,1H3,(H,24,27)
• InChI Key： VFZAHDNVLMHWJL-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1N1C(=C2C(CCC2)=N1)NC(C1C=CC(C(=O)OC)=CC=1)=O

Computed Properties

• Exact Mass: 418.10996162g/mol
• Monoisotopic Mass: 418.10996162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 656
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 114Ų

Additional information on methyl 4-{2-(1,3-benzothiazol-2-yl)-2H,4H,5H,6H-cyclopentacpyrazol-3-ylcarbamoyl}benzoate

Recent Advances in the Study of Methyl 4-{2-(1,3-benzothiazol-2-yl)-2H,4H,5H,6H-cyclopentacpyrazol-3-ylcarbamoyl}benzoate (CAS: 1172508-72-3)

The compound methyl 4-{2-(1,3-benzothiazol-2-yl)-2H,4H,5H,6H-cyclopentacpyrazol-3-ylcarbamoyl}benzoate (CAS: 1172508-72-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique benzothiazole and cyclopentapyrazole moieties, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a lead compound for drug development.

Recent research has focused on the synthesis and optimization of this compound to enhance its pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that methyl 4-{2-(1,3-benzothiazol-2-yl)-2H,4H,5H,6H-cyclopentacpyrazol-3-ylcarbamoyl}benzoate exhibits potent inhibitory activity against a range of kinase targets, particularly those involved in inflammatory pathways. The study employed a combination of molecular docking and in vitro assays to validate its binding affinity and selectivity, suggesting its potential as an anti-inflammatory agent.

Another significant development comes from a 2024 study in Bioorganic & Medicinal Chemistry Letters, which explored the compound's role in cancer therapy. Researchers found that methyl 4-{2-(1,3-benzothiazol-2-yl)-2H,4H,5H,6H-cyclopentacpyrazol-3-ylcarbamoyl}benzoate effectively inhibits the proliferation of certain cancer cell lines by targeting key signaling pathways, such as the PI3K/AKT/mTOR axis. The study highlighted the compound's ability to induce apoptosis and suppress tumor growth in preclinical models, positioning it as a promising candidate for further oncological research.

In addition to its therapeutic potential, recent investigations have also addressed the compound's pharmacokinetic properties. A 2023 paper in Drug Metabolism and Disposition reported on the metabolic stability and bioavailability of methyl 4-{2-(1,3-benzothiazol-2-yl)-2H,4H,5H,6H-cyclopentacpyrazol-3-ylcarbamoyl}benzoate, revealing favorable oral absorption and moderate hepatic clearance. These findings are critical for advancing the compound into later stages of drug development.

Despite these promising results, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Future research directions may include structural modifications to improve its drug-like properties and comprehensive toxicity studies to ensure its safety profile. Overall, the growing body of evidence supports the potential of methyl 4-{2-(1,3-benzothiazol-2-yl)-2H,4H,5H,6H-cyclopentacpyrazol-3-ylcarbamoyl}benzoate as a versatile scaffold for the development of novel therapeutics in inflammation and oncology.